N1-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)piperidine-1,4-dicarboxamide

• IUPAC Name: 1-N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]piperidine-1,4-dicarboxamide
• InChI: InChI=1S/C19H26N4O5/c1-27-15-4-3-14(10-16(15)28-2)23-11-13(9-17(23)24)21-19(26)22-7-5-12(6-8-22)18(20)25/h3-4,10,12-13H,5-9,11H2,1-2H3,(H2,20,25)(H,21,26)
• InChI Key: UTRJWRULHPPSNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)N3CCC(CC3)C(=O)N)OC
• Molecular Formula: C19H26N4O5
• Molecular Weight: 390.4 g/mol
• CAS No.: 894022-22-1

Description

N1-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)piperidine-1,4-dicarboxamide, also known as Compound 1, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the pyrrolidine-carboxamide family and has been shown to have various biological effects.

Scientific Research Applications

Molecular Interaction Studies

Research into the molecular interactions of structurally related compounds, like SR141716; a potent and selective antagonist for the CB1 cannabinoid receptor, employs computational and experimental methods to understand binding mechanisms and receptor-ligand interactions. Such studies contribute to drug design by identifying key structural features that influence activity at specific receptors (Shim et al., 2002).

Synthetic Methodologies

Innovative synthetic methods for related compounds, like 3-(Pyrrolidin-1-yl)piperidine, underline the importance of developing efficient, scalable routes for the production of complex molecules. These methodologies are crucial for medicinal chemistry, providing the means to produce novel compounds for further pharmacological evaluation (Smaliy et al., 2011).

Chemical Modification and Biological Evaluation

Studies on the chemical modification of related scaffolds, such as pyrazole derivatives, and their subsequent biological evaluation illustrate the process of optimizing molecules for enhanced receptor selectivity and potency. This research aids in the discovery of new therapeutic agents by elucidating the structure-activity relationships necessary for antagonist activity at specific targets (Lan et al., 1999).

Novel Compound Synthesis for Drug Discovery

The synthesis of novel benzodifuranyl derivatives with anti-inflammatory and analgesic properties demonstrates the application of complex organic synthesis in drug discovery. By creating new molecules with potential therapeutic benefits, researchers can address unmet medical needs and expand the arsenal of pharmacological interventions (Abu‐Hashem et al., 2020).

Targeted Therapeutic Agents

Research into the development of targeted therapeutic agents, such as GlyT1 inhibitors, highlights the importance of identifying and modulating specific biological pathways for the treatment of diseases. By focusing on the glycine transporter 1 (GlyT1) as a target, compounds like 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide offer insights into the potential for novel treatments for neurological conditions (Yamamoto et al., 2016).